4-Benzylpiperidine-1-carboxamidine acetate
Overview
Description
4-Benzylpiperidine-1-carboxamidine acetate is a chemical compound with the molecular formula C15H23N3O2 and a molecular weight of 277.37 . It is used in scientific research and has been shown to inhibit the enzyme diphosphopyridine nucleotide pyrophosphohydrolase .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzyl group attached to the 4-position of a piperidine ring, with a carboxamidine group attached to the 1-position of the piperidine ring .Scientific Research Applications
Dual Serotonin and Norepinephrine Reuptake Inhibition
A study by Paudel et al. (2015) explored the design and synthesis of 4-benzylpiperidine carboxamides, including 4-Benzylpiperidine-1-carboxamidine acetate, as dual serotonin and norepinephrine reuptake inhibitors. These compounds displayed better activity with a 3 carbon linker and exhibited greater dual reuptake inhibition than the standard drug venlafaxine HCl (Paudel et al., 2015).
HIV-1 Inhibition
Imamura et al. (2006) incorporated a carbamoyl group into the phenyl ring of the 4-benzylpiperidine moiety to improve metabolic stability. This led to the discovery of a compound with potent inhibitory activity against HIV-1 envelope-mediated membrane fusion and high CCR5 binding affinity (Imamura et al., 2006).
Electrochemical Oxidation Catalyst
Rafiee et al. (2018) demonstrated the use of a similar compound, 4-acetamido-2,2,6,6-tetramethylpiperidin-1-oxyl (ACT), as a catalyst in the electrochemical oxidation of alcohols and aldehydes to carboxylic acids, under mild conditions, retaining stereochemistry adjacent to the oxidation site (Rafiee et al., 2018).
Antiprotozoal Agents
Ismail et al. (2004) synthesized 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine acetate salt, demonstrating strong DNA affinities and in vitro efficacy against Trypanosoma brucei rhodesiense and Plasmodium falciparum (Ismail et al., 2004).
Mechanism of Action
Target of Action
The primary target of 4-Benzylpiperidine-1-carboxamidine acetate is the enzyme diphosphopyridine nucleotide pyrophosphohydrolase . This enzyme is involved in the formation of dinucleotide phosphate .
Mode of Action
This compound acts as an inhibitor of its target enzyme . It has been shown to inhibit protein synthesis and cell division at concentrations close to its optimum concentration .
Biochemical Pathways
The inhibition of diphosphopyridine nucleotide pyrophosphohydrolase by this compound affects the formation of dinucleotide phosphate . This can lead to a decrease in protein synthesis and cell division .
Result of Action
The molecular and cellular effects of this compound’s action include the inhibition of protein synthesis and cell division . At higher concentrations, it inhibits cell growth by hydrolyzing proteins, resulting in cell death due to lack of energy production .
Future Directions
Piperidine derivatives, including 4-Benzylpiperidine-1-carboxamidine acetate, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Future research may focus on developing new synthesis methods for these compounds and exploring their pharmacological applications .
properties
IUPAC Name |
acetic acid;4-benzylpiperidine-1-carboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3.C2H4O2/c14-13(15)16-8-6-12(7-9-16)10-11-4-2-1-3-5-11;1-2(3)4/h1-5,12H,6-10H2,(H3,14,15);1H3,(H,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTSYTCVGGLIMIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C1CN(CCC1CC2=CC=CC=C2)C(=N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1672675-23-8 | |
Record name | 1-Piperidinecarboximidamide, 4-(phenylmethyl)-, acetate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1672675-23-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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